Cas no 66268-07-3 (Benzene, 1-[(1-isocyano-1-methyl-2-phenylethyl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(1-isocyano-1-methyl-2-phenylethyl)sulfonyl]-4-methyl-
• CAS No: 66268-07-3
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 396589
• PubChem ID: 71375137
• Update Time: 2025-04-19

Benzene, 1-[(1-isocyano-1-methyl-2-phenylethyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-isocyano-1-methyl-2-phenylethyl)sulfonyl]-4-methyl-
• 1-(2-isocyano-1-phenylpropan-2-yl)sulfonyl-4-methylbenzene
• 1-(2-Isocyano-1-phenylpropane-2-sulfonyl)-4-methylbenzene
• 66268-07-3
• DTXSID30797890

• Inchi： 1S/C17H17NO2S/c1-14-9-11-16(12-10-14)21(19,20)17(2,18-3)13-15-7-5-4-6-8-15/h4-12H,13H2,1-2H3
• InChI Key： GDAZAVCCPUBCBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C)(CC1C=CC=CC=1)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 299.09811
• Monoisotopic Mass: 299.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 38.5